Cas no 88167-08-2 (1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-)

• Product name: 1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-
• CAS No: 88167-08-2
• MF: C₂₈H₃₈O₄
• MW: 438.598928928375
• CID: 642599
• PubChem ID: 3102725

1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione, 1,6-bis[4-(pentyloxy)phenyl]-
• 1,6-bis(4-pentoxyphenyl)hexane-1,6-dione
• AG-690/09749015
• DTXSID60389247
• 1,6-bis[4-(pentyloxy)phenyl]hexane-1,6-dione
• 88167-08-2

• Inchi： InChI=1S/C28H38O4/c1-3-5-9-21-31-25-17-13-23(14-18-25)27(29)11-7-8-12-28(30)24-15-19-26(20-16-24)32-22-10-6-4-2/h13-20H,3-12,21-22H2,1-2H3
• InChI Key： MHCBRILOHYOAEO-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC=C(C=C1)C(=O)CCCCC(=O)C2=CC=C(C=C2)OCCCCC

Computed Properties

• Exact Mass: 438.27700969g/mol
• Monoisotopic Mass: 438.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.6Ų